Cas no 603118-21-4 (3-(2-Methylpiperidin-1-yl)sulfonylbenzoic Acid)
3-(2-Methylpiperidin-1-yl)sulfonylbenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[(2-methylpiperidin-1-yl)sulfonyl]benzoic acid
- 3-(2-Methylpiperidin-1-yl)sulfonylbenzoic Acid
-
- Inchi: 1S/C13H17NO4S/c1-10-5-2-3-8-14(10)19(17,18)12-7-4-6-11(9-12)13(15)16/h4,6-7,9-10H,2-3,5,8H2,1H3,(H,15,16)
- InChI Key: MJQIFIAOLXFCLO-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C(=O)O)C=1)(N1CCCCC1C)(=O)=O
3-(2-Methylpiperidin-1-yl)sulfonylbenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M679165-50mg |
3-[(2-Methylpiperidin-1-yl)sulfonyl]benzoic Acid |
603118-21-4 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M679165-100mg |
3-[(2-Methylpiperidin-1-yl)sulfonyl]benzoic Acid |
603118-21-4 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M679165-500mg |
3-[(2-Methylpiperidin-1-yl)sulfonyl]benzoic Acid |
603118-21-4 | 500mg |
$ 320.00 | 2022-06-03 | ||
| Enamine | EN300-11071-0.05g |
3-[(2-methylpiperidin-1-yl)sulfonyl]benzoic acid |
603118-21-4 | 95% | 0.05g |
$42.0 | 2023-10-27 | |
| Enamine | EN300-11071-0.1g |
3-[(2-methylpiperidin-1-yl)sulfonyl]benzoic acid |
603118-21-4 | 95% | 0.1g |
$66.0 | 2023-10-27 | |
| Enamine | EN300-11071-0.25g |
3-[(2-methylpiperidin-1-yl)sulfonyl]benzoic acid |
603118-21-4 | 95% | 0.25g |
$92.0 | 2023-10-27 | |
| Enamine | EN300-11071-0.5g |
3-[(2-methylpiperidin-1-yl)sulfonyl]benzoic acid |
603118-21-4 | 95% | 0.5g |
$175.0 | 2023-10-27 | |
| Enamine | EN300-11071-1.0g |
3-[(2-methylpiperidin-1-yl)sulfonyl]benzoic acid |
603118-21-4 | 95% | 1.0g |
$256.0 | 2023-02-09 | |
| Enamine | EN300-11071-2.5g |
3-[(2-methylpiperidin-1-yl)sulfonyl]benzoic acid |
603118-21-4 | 95% | 2.5g |
$503.0 | 2023-10-27 | |
| Enamine | EN300-11071-5.0g |
3-[(2-methylpiperidin-1-yl)sulfonyl]benzoic acid |
603118-21-4 | 95% | 5.0g |
$743.0 | 2023-02-09 |
3-(2-Methylpiperidin-1-yl)sulfonylbenzoic Acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 3-(2-Methylpiperidin-1-yl)sulfonylbenzoic Acid
Research Briefing on 3-(2-Methylpiperidin-1-yl)sulfonylbenzoic Acid (CAS: 603118-21-4)
In recent years, the compound 3-(2-Methylpiperidin-1-yl)sulfonylbenzoic Acid (CAS: 603118-21-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonylbenzoic acid derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
The synthesis of 3-(2-Methylpiperidin-1-yl)sulfonylbenzoic Acid involves a multi-step process, with recent studies highlighting improved methodologies for higher yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an optimized synthetic route that reduces byproduct formation and enhances scalability. The compound's structural attributes, including the sulfonyl group and the methylpiperidine moiety, contribute to its unique physicochemical properties, making it a candidate for further pharmacological exploration.
Recent in vitro and in vivo studies have elucidated the compound's mechanism of action, particularly its interaction with specific enzymatic targets. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 3-(2-Methylpiperidin-1-yl)sulfonylbenzoic Acid exhibits inhibitory activity against certain kinases implicated in inflammatory pathways. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents. Additionally, preliminary data from animal models indicate favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability.
Beyond its anti-inflammatory properties, emerging research has explored the compound's utility in oncology. A 2024 study in Cancer Research identified 3-(2-Methylpiperidin-1-yl)sulfonylbenzoic Acid as a modulator of tumor microenvironment signaling pathways. The compound demonstrated synergistic effects when combined with existing chemotherapeutic agents, enhancing their efficacy in preclinical models of solid tumors. These results underscore its potential as an adjunct therapy in cancer treatment regimens.
Despite these promising findings, challenges remain in the clinical translation of 3-(2-Methylpiperidin-1-yl)sulfonylbenzoic Acid. Current research efforts are focused on addressing issues related to toxicity profiles and optimizing dosing regimens. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical development stages. Future directions include structural modifications to improve target specificity and reduce off-target effects.
In conclusion, 3-(2-Methylpiperidin-1-yl)sulfonylbenzoic Acid represents a versatile scaffold with multifaceted therapeutic potential. Continued research into its biological activities and optimization of its chemical properties will be critical for its progression into clinical trials. The compound's unique structural and functional attributes position it as a valuable candidate for addressing unmet medical needs in inflammation and oncology.
603118-21-4 (3-(2-Methylpiperidin-1-yl)sulfonylbenzoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)